Cas no 107400-33-9 (2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one)

2,3-Dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one is a synthetic organic compound featuring an isoindolinone core substituted with a hydroxy-tertiary butyl group. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. Its rigid bicyclic framework enhances stability, while the hydroxyl group offers functional versatility for further derivatization. The compound’s well-defined stereochemistry and high purity make it suitable for applications in drug discovery, particularly in the development of bioactive molecules. Its synthetic utility is further underscored by its compatibility with diverse reaction conditions, enabling precise modifications for targeted research or industrial use.

2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one structure

107400-33-9 structure

Product Name:2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one

CAS No:107400-33-9

MF:C₁₂H₁₅NO₂

MW:205.253003358841

MDL:MFCD02082781

CID:1098120

PubChem ID:2768018

Update Time:2025-05-20

2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

- 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one
- AKOS015991933
- Oprea1_743496
- InChI=1/C12H15NO2/c1-12(2,8-14)13-7-9-5-3-4-6-10(9)11(13)15/h3-6,14H,7-8H2,1-2H
- 11P-668
- 2-(2-hydroxy-1,1-dimethylethyl)-1-isoindolinone
- 2-(1-hydroxy-2-methylpropan-2-yl)-2,3-dihydro-1H-isoindol-1-one
- MFCD02082781
- 2-(1-hydroxy-2-methylpropan-2-yl)-3H-isoindol-1-one
- 107400-33-9
- HMS1365B05
- Bionet2_000379
- MDL： MFCD02082781
- Inchi： 1S/C12H15NO2/c1-12(2,8-14)13-7-9-5-3-4-6-10(9)11(13)15/h3-6,14H,7-8H2,1-2H3
- InChI Key： FFFJKHRLIQLCQQ-UHFFFAOYSA-N
- SMILES： OCC(C)(C)N1C(C2C=CC=CC=2C1)=O

Computed Properties

Exact Mass: 205.110278721g/mol
Monoisotopic Mass: 205.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 40.5Å²

2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	170294-1mg	2-(2-Hydroxy-1,1-dimethylethyl)-1-isoindolinone	107400-33-9		1mg	$90.00	2023-09-09
Matrix Scientific	170294-5mg	2-(2-Hydroxy-1,1-dimethylethyl)-1-isoindolinone	107400-33-9		5mg	$105.00	2023-09-09
Matrix Scientific	170294-10mg	2-(2-Hydroxy-1,1-dimethylethyl)-1-isoindolinone	107400-33-9		10mg	$146.00	2023-09-09
Apollo Scientific	OR32242-1g	2-(1-Hydroxy-2-methylpropan-2-yl)-2,3-dihydro-1H-isoindol-1-one	107400-33-9	tech	1g	£1078.00	2025-02-20
abcr	AB296467-500 mg	2-(2-Hydroxy-1,1-dimethylethyl)-1-isoindolinone, 90%; .	107400-33-9	90%	500MG	€575.70	2022-03-03
abcr	AB296467-1 g	2-(2-Hydroxy-1,1-dimethylethyl)-1-isoindolinone, 90%; .	107400-33-9	90%	1g	€1,113.30	2022-03-03
Key Organics Ltd	11P-668-1MG	2-(2-hydroxy-1,1-dimethylethyl)-1-isoindolinone	107400-33-9	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	11P-668-5MG	2-(2-hydroxy-1,1-dimethylethyl)-1-isoindolinone	107400-33-9	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	11P-668-10MG	2-(2-hydroxy-1,1-dimethylethyl)-1-isoindolinone	107400-33-9	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	11P-668-0.5G	2-(2-hydroxy-1,1-dimethylethyl)-1-isoindolinone	107400-33-9	>90%	0.5g	£385.00	2025-02-09

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Additional information on 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one

Compound CAS No 107400-33-9: 2,3-Dihydro-2-(2-Hydroxy-1,1-Dimethylethyl)-1H-Isoindol-1-One

Compound CAS No 107400-33-9, also known as 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one, is a unique organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its distinctive structure and versatile applications in drug discovery, material synthesis, and organic chemistry research.

The molecular structure of 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one is characterized by a fused bicyclic system with a ketone group and hydroxyl-substituted side chains. This configuration imparts unique electronic and steric properties, making it an attractive candidate for exploring novel chemical reactions and functional materials.

Recent studies have highlighted the role of CAS No 107400-33-9 in the development of advanced materials for energy storage applications. Researchers have demonstrated that this compound can serve as a precursor for synthesizing high-performance organic semiconductors and conductive polymers. Its ability to form stable charge transfer complexes makes it particularly useful in the design of next-generation batteries and flexible electronics.

In the field of drug discovery, 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one has shown promise as a lead compound for developing bioactive molecules with potential therapeutic applications. Its structural features allow for selective interactions with biological targets, making it a valuable tool in medicinal chemistry research.

The synthesis of CAS No 107400-33-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess, opening new avenues for its application in chiral recognition and asymmetric synthesis.

In conclusion, Compound CAS No 107400-33-9, or 2,3-dihydro-2-(2-hydroxy-1,1-dimethylethyl)-1H-Isoindol-1-one, represents a significant advancement in organic chemistry. Its unique properties and diverse applications make it a valuable compound for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in materials science and pharmaceutical development.